Cas no 1002407-38-6 (3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide)

• Product Name: 3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
• CAS No: 1002407-38-6
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 5871365
• PubChem ID: 2688725
• Update Time: 2024-01-17

3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(prop-2-en-1-yl)prop-2-enamide
• Z44327115
• 1002407-38-6
• EN300-26579003

• Inchi： 1S/C14H13ClN2O3/c1-3-4-17-14(19)10(8-16)5-9-6-11(15)13(18)12(7-9)20-2/h3,5-7,18H,1,4H2,2H3,(H,17,19)/b10-5+
• InChI Key： HYPKYMSBDRPUSD-BJMVGYQFSA-N
• SMILES： ClC1C(=C(C=C(/C=C(\C#N)/C(NCC=C)=O)C=1)OC)O

Computed Properties

• Exact Mass: 292.0614700g/mol
• Monoisotopic Mass: 292.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives